Cas no 1805725-72-7 (2-Nitro-4-(3-oxopropyl)mandelic acid)
2-Nitro-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-4-(3-oxopropyl)mandelic acid
-
- Inchi: 1S/C11H11NO6/c13-5-1-2-7-3-4-8(10(14)11(15)16)9(6-7)12(17)18/h3-6,10,14H,1-2H2,(H,15,16)
- InChI Key: KOZKBDLSRMYRFO-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(=CC=1[N+](=O)[O-])CCC=O
Computed Properties
- Exact Mass: 253.05863707 g/mol
- Monoisotopic Mass: 253.05863707 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 253.21
- XLogP3: 0.4
- Topological Polar Surface Area: 120
2-Nitro-4-(3-oxopropyl)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027031-250mg |
2-Nitro-4-(3-oxopropyl)mandelic acid |
1805725-72-7 | 97% | 250mg |
470.40 USD | 2021-06-17 | |
| Alichem | A015027031-500mg |
2-Nitro-4-(3-oxopropyl)mandelic acid |
1805725-72-7 | 97% | 500mg |
847.60 USD | 2021-06-17 | |
| Alichem | A015027031-1g |
2-Nitro-4-(3-oxopropyl)mandelic acid |
1805725-72-7 | 97% | 1g |
1,519.80 USD | 2021-06-17 |
2-Nitro-4-(3-oxopropyl)mandelic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-Nitro-4-(3-oxopropyl)mandelic acid
Recent Advances in the Study of 2-Nitro-4-(3-oxopropyl)mandelic acid (CAS: 1805725-72-7)
2-Nitro-4-(3-oxopropyl)mandelic acid (CAS: 1805725-72-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. Recent studies have focused on elucidating its molecular properties, synthetic pathways, and biological activities, providing valuable insights for future therapeutic applications.
The compound's unique structure, featuring a nitro group and a 3-oxopropyl side chain, makes it a promising candidate for the development of novel enzyme inhibitors and bioactive molecules. Researchers have explored its role in modulating key biochemical pathways, particularly those involving oxidative stress and inflammation. The latest findings suggest that 2-Nitro-4-(3-oxopropyl)mandelic acid may exhibit significant antioxidant and anti-inflammatory properties, positioning it as a potential lead compound for treating related disorders.
Recent synthetic methodologies have improved the yield and purity of 2-Nitro-4-(3-oxopropyl)mandelic acid, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its molecular structure and confirm its stability under various physiological conditions. These advancements have paved the way for more detailed investigations into its mechanism of action.
In vitro and in vivo studies have demonstrated the compound's ability to interact with specific cellular targets, including enzymes involved in redox regulation. Preliminary data indicate that 2-Nitro-4-(3-oxopropyl)mandelic acid can effectively scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for conditions such as chronic inflammation and neurodegenerative diseases. However, further pharmacokinetic and toxicological studies are required to assess its safety and efficacy in clinical settings.
The integration of computational modeling and experimental approaches has provided deeper insights into the compound's binding affinity and selectivity for its targets. Molecular docking simulations have revealed key interactions between 2-Nitro-4-(3-oxopropyl)mandelic acid and active sites of target proteins, offering a foundation for the design of derivatives with enhanced bioactivity. These findings highlight the compound's versatility and its potential as a scaffold for drug discovery.
In conclusion, 2-Nitro-4-(3-oxopropyl)mandelic acid (CAS: 1805725-72-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration. Continued research efforts are expected to uncover additional applications and optimize its therapeutic potential, contributing to the development of innovative treatments for various diseases.
1805725-72-7 (2-Nitro-4-(3-oxopropyl)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)